Bicyclo(2.2.1)hept-5-en-2-yl phenyl sulfoxide

• CAS RN: 120409-13-4
• Molecular Formula: C13H14OS
• Molecular Weight: 218.32 g/mol
• IUPAC Name: (1R,4R,5R)-5-[(R)-phenylsulfinyl]bicyclo[2.2.1]hept-2-ene
• InChI: InChI=1S/C13H14OS/c14-15(12-4-2-1-3-5-12)13-9-10-6-7-11(13)8-10/h1-7,10-11,13H,8-9H2/t10-,11+,13-,15+/m1/s1
• InChI Key: SQXKJUHCNBLQNF-OICBVUGWSA-N
• Isomeric SMILES: C1[C@@H]2C[C@H]([C@H]1C=C2)[S@@](=O)C3=CC=CC=C3
• SMILES: C1C2CC(C1C=C2)S(=O)C3=CC=CC=C3
• synonyms: BHPS; bicyclo(2.2.1)hept-5-en-2-yl phenyl sulfoxide; bicyclo(2.2.1)hept-5-en-2-yl phenyl sulfoxide, 1alpha,4alpha,5alpha(S*)-isomer; bicyclo(2.2.1)hept-5-en-2-yl phenyl sulfoxide, 1alpha,4alpha,5beta(R*)-isome

Description

Bicyclo(2.2.1)hept-5-en-2-yl phenyl sulfoxide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has unique properties that make it suitable for use in scientific research, particularly in the areas of organic synthesis, medicinal chemistry, and materials science.

Mechanism of Action

The mechanism of action of bicyclo(2.2.1)hept-5-en-2-yl phenyl sulfoxide is not well understood. However, it is believed that this compound exerts its biological activity by interacting with specific proteins or enzymes in the body.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound has anti-cancer activity and inhibits the growth of cancer cells. It has also been shown to inhibit protein tyrosine phosphatase activity, which is involved in various cellular processes. However, the exact physiological effects of this compound in vivo are not well understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using bicyclo(2.2.1)hept-5-en-2-yl phenyl sulfoxide in lab experiments is its unique chemical structure, which makes it suitable for use in various reactions. Additionally, this compound is relatively easy to synthesize and is commercially available. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving bicyclo(2.2.1)hept-5-en-2-yl phenyl sulfoxide. One area of research is the development of novel anti-cancer agents based on the structure of this compound. Another area of research is the synthesis of new materials with unique properties using this compound as a precursor. Additionally, further studies are needed to elucidate the mechanism of action and physiological effects of this compound in vivo.

Synthesis Methods

The synthesis of bicyclo(2.2.1)hept-5-en-2-yl phenyl sulfoxide involves the reaction of bicyclo(2.2.1)hept-5-ene-2-carboxylic acid with phenylsulfinyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product in good yield and purity.

Scientific Research Applications

Bicyclo(2.2.1)hept-5-en-2-yl phenyl sulfoxide has been extensively used in scientific research, particularly in the areas of organic synthesis, medicinal chemistry, and materials science. In organic synthesis, this compound has been used as a building block for the synthesis of various biologically active compounds. In medicinal chemistry, it has been evaluated for its potential as an anti-cancer agent and as an inhibitor of protein tyrosine phosphatase. In materials science, it has been used as a precursor for the synthesis of novel materials with unique properties.